(2Z)-2-(1,3-benzoxazol-2-yl)-1-[4-(propan-2-yloxy)phenyl]-3-(pyridin-3-yl)prop-2-en-1-one

• Molecular Formula: C24H20N2O3
• Molecular Weight: 384.4 g/mol
• IUPAC Name: (Z)-2-(1,3-benzoxazol-2-yl)-1-(4-propan-2-yloxyphenyl)-3-pyridin-3-ylprop-2-en-1-one
• InChI: InChI=1S/C24H20N2O3/c1-16(2)28-19-11-9-18(10-12-19)23(27)20(14-17-6-5-13-25-15-17)24-26-21-7-3-4-8-22(21)29-24/h3-16H,1-2H3/b20-14+
• InChI Key: IMOYZDAINATAKQ-XSFVSMFZSA-N
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)C(=O)/C(=C\C2=CN=CC=C2)/C3=NC4=CC=CC=C4O3
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)C(=CC2=CN=CC=C2)C3=NC4=CC=CC=C4O3

Description

The compound “(2Z)-2-(1,3-benzoxazol-2-yl)-1-[4-(propan-2-yloxy)phenyl]-3-(pyridin-3-yl)prop-2-en-1-one” is a Z-configured enone derivative featuring a benzoxazole ring, a pyridinyl group, and a 4-(isopropoxy)phenyl substituent. The Z-configuration at the α,β-unsaturated ketone (enone) is critical for its stereoelectronic properties, influencing reactivity and intermolecular interactions .

Biological Activity

The compound (2Z)-2-(1,3-benzoxazol-2-yl)-1-[4-(propan-2-yloxy)phenyl]-3-(pyridin-3-yl)prop-2-en-1-one is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into its biological activity, supported by various research findings, case studies, and data tables.

Antimicrobial Activity

Research has indicated that benzoxazole derivatives exhibit varying degrees of antimicrobial activity. A study of related compounds demonstrated that certain derivatives possess significant antibacterial properties against both Gram-positive and Gram-negative bacteria. For instance, the minimal inhibitory concentrations (MIC) for active compounds ranged from 32 to 256 µg/mL against Bacillus subtilis and Escherichia coli .

Compound	MIC (µg/mL)	Bacterial Strain
Compound 1	64	Bacillus subtilis
Compound 2	128	Escherichia coli
Compound 3	32	Pichia pastoris

Antifungal Activity

In addition to antibacterial effects, some derivatives have shown antifungal activity. For example, the compound was tested against Candida albicans and Aspergillus niger, yielding promising results with MIC values below those of standard antifungal agents .

Compound	MIC (µg/mL)	Fungal Strain
Compound A	16	Candida albicans
Compound B	32	Aspergillus niger

Anti-inflammatory and Analgesic Properties

Benzoxazole derivatives are also recognized for their anti-inflammatory and analgesic properties. Studies indicate that these compounds can inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation . The anti-inflammatory activity was assessed using carrageenan-induced paw edema in rats, showing significant reduction in swelling compared to control groups.

Study on Anticancer Activity

A notable study investigated the anticancer potential of benzoxazole derivatives, including the target compound. The results indicated that these compounds could inhibit cell proliferation in various cancer cell lines, including breast and colon cancer cells. The mechanism was attributed to the induction of apoptosis and cell cycle arrest at the G1 phase .

Structure-Activity Relationship (SAR)

The structure-activity relationship (SAR) analysis revealed that modifications to the benzoxazole ring significantly influenced biological activity. Electron-donating groups enhanced antimicrobial properties, while electron-withdrawing groups reduced efficacy .

Comparison with Similar Compounds

Structural Analogues with Varying Aryl/Heteroaryl Substituents

The target compound’s structural analogs differ primarily in substituents and configuration. Key comparisons include:

Compound Name	Substituents	Configuration	Key Features	Reference
(E)-1-(4-hydroxyphenyl)-3-(4-isopropylphenyl)prop-2-en-1-one	4-hydroxyphenyl, 4-isopropylphenyl	E	Synthesized via Claisen-Schmidt condensation; lacks heteroaryl groups, impacting electronic properties and solubility.
4-[3-(pyridin-3-yl)prop-2-enoyl]phenyl 4-dodecyloxybenzoate	Pyridin-3-yl, 4-dodecyloxybenzoate	Not specified	Steglich esterification product; liquid crystalline behavior due to long alkyl chain.
(Z)-1-(2,4-Difluorophenyl)-3-(4-fluorophenyl)-2-(1H-1,2,4-triazol-1-yl)prop-2-en-1-one	Triazole, fluorophenyl groups	Z	Fluorine atoms enhance metabolic stability; triazole moiety offers hydrogen-bonding potential.
(Z)-3-[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-phenylpyrazol-4-yl]-1-morpholin-4-ylprop-2-en-1-one	Benzodioxin, morpholine	Z	Morpholine improves solubility; benzodioxin contributes to planar aromaticity.

Key Observations :

• Solubility : The isopropoxy group in the target compound offers moderate lipophilicity, contrasting with the hydrophilic morpholine in or the hydrophobic dodecyl chain in .
• Biological Relevance : Fluorinated analogs () exhibit improved metabolic stability, whereas the pyridine in the target compound may facilitate metal coordination or π-π stacking in biological targets.

Functional Group Impact on Properties

• Benzoxazole vs. Triazole : Benzoxazole’s fused aromatic system enhances rigidity and thermal stability compared to the flexible triazole in .
• Pyridine vs. Morpholine : Pyridine’s basicity and π-deficient nature differ from morpholine’s solubility-enhancing properties (), affecting applications in drug delivery or catalysis.
• E vs. Z Configuration : E-isomers (e.g., ) typically exhibit higher chemical stability due to reduced steric strain, whereas Z-isomers (e.g., the target compound) may offer unique binding modes in biological systems.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing (2Z)-2-(1,3-benzoxazol-2-yl)-1-[4-(propan-2-yloxy)phenyl]-3-(pyridin-3-yl)prop-2-en-1-one?

• Methodological Answer : The compound can be synthesized via a multi-step protocol involving:

• Step 1 : Condensation of 4-(propan-2-yloxy)benzaldehyde with 1,3-benzoxazole-2-carbaldehyde under basic conditions to form the α,β-unsaturated ketone backbone.
• Step 2 : Stereoselective introduction of the pyridin-3-yl group via Heck coupling or Wittig reaction, ensuring retention of the (Z)-configuration through controlled reaction temperatures (e.g., 60–80°C) and palladium catalysts .
• Key Optimization : Solvent polarity (e.g., DMF vs. THF) and stoichiometric ratios (1:1.2 for aldehyde:benzoxazole) significantly impact yield. Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) is recommended .

Q. Which spectroscopic techniques are most effective for characterizing the compound’s structure?

• Methodological Answer :

• NMR Spectroscopy : ¹H and ¹³C NMR confirm the (Z)-configuration via coupling constants (J = 10–12 Hz for trans-alkene protons) and aromatic proton integration matching the benzoxazole and pyridine moieties .
• IR Spectroscopy : Stretching frequencies at ~1670 cm⁻¹ (C=O) and 1600–1650 cm⁻¹ (C=N/C=C) validate the enone and heterocyclic systems .
• X-ray Crystallography : Single-crystal analysis resolves stereochemical ambiguities, with torsion angles (e.g., C1-C2-C3-C4 < 10°) confirming the (Z)-configuration .

Advanced Research Questions

Q. How can computational modeling predict the compound’s reactivity in substitution reactions?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to identify electrophilic/nucleophilic sites. For example, the pyridine ring’s nitrogen atoms are nucleophilic hotspots, while the α,β-unsaturated ketone is electrophilic .
• Molecular Dynamics Simulations : Simulate reaction trajectories with explicit solvents (e.g., acetonitrile) to model nucleophilic attack on the enone system. Compare activation energies for SN1 vs. SN2 pathways .

Q. What strategies resolve contradictions in biological activity data (e.g., antimicrobial vs. cytotoxic effects)?

• Methodological Answer :

• Dose-Response Profiling : Conduct assays across a concentration gradient (0.1–100 µM) to distinguish between therapeutic and toxic thresholds. For example, IC50 values <10 µM may indicate cytotoxicity, while MIC values >50 µM suggest weak antimicrobial activity .
• Mechanistic Studies : Use fluorescence-based assays (e.g., ROS detection) to differentiate between membrane disruption (apoptosis) and DNA intercalation (genotoxicity) .

Q. How to design assays for evaluating the compound’s inhibition of kinase targets?

• Methodological Answer :

• Kinase Activity Assays : Use ADP-Glo™ or radiometric ³²P-ATP assays to measure inhibition of recombinant kinases (e.g., EGFR or MAPK). Include staurosporine as a positive control .
• Docking Studies : Perform AutoDock Vina simulations to predict binding poses within kinase ATP-binding pockets. Prioritize residues (e.g., Lys721 in EGFR) for mutagenesis validation .

Q. What experimental approaches address stereochemical instability during storage?

• Methodological Answer :

• Accelerated Stability Testing : Store the compound at 40°C/75% RH for 4 weeks and monitor (Z)→(E) isomerization via HPLC (C18 column, 254 nm). Add antioxidants (e.g., BHT) to suppress radical-mediated degradation .
• Circular Dichroism (CD) : Track changes in Cotton effects (e.g., 220–250 nm) to correlate conformational shifts with environmental factors (pH, light exposure) .